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Compound of Interest

Compound Name: 2-Methyl-4-(methylthio)benzonitrile
CAS No.: 1190948-25-4
Cat. No.: B1397445

Get Quote

Executive Safety Assessment

2-Methyl-4-(methylthio)benzonitrile is a bifunctional aromatic intermediate containing both a
nitrile (-CN) and a thioether (sulfide, -S-Me) group. This dual functionality necessitates a
specific disposal strategy that addresses the toxicity of cyanides and the odor/reactivity issues

associated with organic sulfides.

Chemical Identification & Hazard Profile
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Parameter Detail

CAS Number 1190948-25-4

Molecular Formula CoHoNS

Molecular Weight 163.24 g/mol

Physical State Solid (typically white to pale yellow powder)

. Acute Toxicity (Oral/Dermal/Inhalation),
Primary Hazards ) o
Skin/Eye lrritation

Incompatible with strong oxidizing agents
Reactivity (sulfide oxidation) and strong acids (potential
HCN release).

Odor Warni Characteristic sulfide "stench.” Threshold is low;
or Warnin
g odor fatigue may occur.

Critical Hazard Note: While aromatic nitriles are generally more stable than aliphatic nitriles,
never mix this compound with strong acids in the waste stream. Although the release of
hydrogen cyanide (HCN) is less rapid than with cyanide salts, acidic conditions can promote
hydrolysis and volatilization of toxic byproducts [1].

Waste Stream Classification & Segregation

Proper segregation is the single most critical step in preventing downstream accidents at the
incineration plant.

The "Sulfur-Nitrile" Protocol

Do not simply toss this into general "Organic Waste." It requires specific labeling due to the
sulfur content (which poisons incineration catalysts) and the nitrogen content (NOX/HCN
generation potential).

e Primary Stream:Non-Halogenated Organic Waste.

e Secondary Tagging: Must be flagged as "Sulfur-Bearing" and "Nitrile-Bearing".
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¢ Prohibited Mixtures:

o ){ Do NOT mix with Oxidizers: (e.g., Nitric acid, Peroxides). Reacts violently with the
thioether group, converting it to sulfoxides/sulfones exothermically.

o ){ Do NOT mix with Acids: Risk of nitrile hydrolysis.

o Y Do NOT mix with Halogenated Solvents: Keep separate to minimize disposal costs,
unless your facility combines them (check local SOP).

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Reagent (Excess/Expired)

o Step 1: Containerization. Keep the substance in its original container if possible.[1] If
transferring, use a high-density polyethylene (HDPE) or glass container with a Teflon-lined
screw cap.

o Step 2: Double Containment. Place the primary container inside a clear, sealable plastic bag
(secondary containment) to prevent odor leakage and contamination of the waste bin.

o Step 3: Labeling. Apply a hazardous waste label detailing:
o Full Chemical Name.
o CAS: 1190948-25-4.[2]
o Hazard Checkboxes: Toxic, Irritant.[3][4][5]
o Note: "Contains Organic Sulfides - Stench."

o Step 4: Storage. Store in the Satellite Accumulation Area (SAA) inside a secondary tub
designated for toxic organics until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

If the compound is dissolved in a solvent (e.g., DCM, Ethyl Acetate, Methanol):
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o Step 1: Solvent Compatibility Check. Ensure the solvent carrier is compatible with the "Non-
Halogenated" or "Halogenated" waste drum.

e Step 2: Transfer. Pour into the appropriate waste carboy using a funnel.

e Step 3: Log Entry. Immediately log the addition on the waste tag. You MUST specify "2-
Methyl-4-(methylthio)benzonitrile" and the approximate percentage.

o Why? Waste handlers need to know the sulfur content to adjust incinerator burn
temperatures and scrubber settings.

e Step 4: Rinse. Triple rinse the reaction vessel with the compatible solvent and add rinsate to
the waste container.

Spill Response & Decontamination Logic

Spills of thioethers require immediate odor control to prevent building evacuation due to "gas
leak" false alarms.

Decontamination Solution (The "Oxidation" Method)

For surface decontamination, a dilute bleach solution is effective. The hypochlorite oxidizes the
sulfide (smelly) to a sulfoxide or sulfone (odorless) and helps degrade the nitrile [2].

e Preparation: 10% Sodium Hypochlorite (Bleach) solution.

e Contact Time: 15-20 minutes.

Spill Response Decision Tree
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Spill Detected

Assess Volume & Location
(Is it > 100g or outside hood?)

Yes (Major Spill) \No (Minor Spill)

Don PPE:
Nitrile Gloves (Double), Lab Coat,
Goggles, N95/Respirator

EVACUATE LAB

Call Hazmat Team

Contain with Absorbent Pads
(Vermiculite or Universal Pads)

l

Collect Solids into
Wide-Mouth Jar

Apply 10% Bleach Solution

to Surface (Wait 15 mins)

Wipe with Water & Soap
Dispose of all materials as Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision logic for managing spills of 2-Methyl-4-(methylthio)benzonitrile. Note that
bleach is used specifically to neutralize the sulfide odor and oxidize residues.

Regulatory & Compliance Framework
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Regulation Requirement for CAS 1190948-25-4

Classify as P-listed (if acute toxic) or U-listed
EPA (RCRA) equivalent depending on specific formulation.
Default to Hazardous Waste (Characteristic:

Toxic).

Likely UN3439 (Nitriles, solid, toxic, n.o.s.) or

DOT (Transport
( port) UN2811. Packing Group III.

HazCom 2012 requires all containers to be
OSHA labeled with GHS signal words ("Warning") and

pictograms [3].

Operational "Do's and Don'ts"

DO keep the waste container closed at all times. Thioethers have high vapor pressures and
low odor thresholds.

DO NOT use drain disposal. This compound is toxic to aquatic life and must not enter the
water table [4].

DO NOT autoclave. Heating nitriles can release toxic fumes; chemical disinfection or
incineration is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

¢ 2. 2-methyl-4-(methylthio)benzonitrile | 1190948-25-4 [sigmaaldrich.com]
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(methylthio)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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4-methylthio-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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